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Compound of Interest

Compound Name: 2-Chloropentanoic acid

Cat. No.: B3054684

An In-depth Technical Guide to the Safe Handling of 2-Chloropentanoic Acid

Compound Profile: Physicochemical Properties

Understanding the physical and chemical properties of 2-Chloropentanoic acid (CAS No:
28600-64-8) is fundamental to anticipating its behavior and handling it safely in a laboratory
setting.[1] This chlorinated carboxylic acid is typically encountered as a liquid and possesses
properties that necessitate careful handling.[2]

Causality Insight: The compound's boiling point and vapor pressure indicate that while not
extremely volatile at standard temperature, vapors can accumulate, especially if heated or
used in large quantities. Its flash point of 86.4°C signifies that it is a combustible liquid and
must be kept away from ignition sources.[3]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b3054684?utm_src=pdf-interest
https://www.benchchem.com/product/b3054684?utm_src=pdf-body
https://www.benchchem.com/product/b3054684?utm_src=pdf-body
https://aksci.com/sds/7968CA_SDS.pdf
https://cymitquimica.com/cas/1119-46-6/
https://www.lookchem.com/ProductWholeProperty_LCPL234335.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsHoCIO2 [31141[5]
Molecular Weight 136.58 g/mol [4115][6]
Appearance CoIorI-ess to pale yellow liquid 2]
or solid
Boiling Point 219.3 °C at 760 mmHg [3]
Density 1.162 g/cm3 [3]
Flash Point 86.4 °C [3]
Vapor Pressure 0.0453 mmHg at 25°C [3]

Hazard Identification and GHS Classification

2-Chloropentanoic acid is classified as a hazardous substance. The Globally Harmonized
System (GHS) provides a universal framework for understanding these hazards. Data from
supplier safety data sheets and regulatory databases like the European Chemicals Agency
(ECHA) indicate significant risks upon exposure.[1][6]

Notably, there can be slight variations in classification between suppliers. For maximum safety,
this guide adopts the most stringent classifications reported. For instance, while some sources
classify it as a skin irritant (Category 2), others classify it as causing severe skin burns
(Category 1B).[1][6] The responsible course of action is to handle it as a corrosive material
capable of causing severe burns.

Table of GHS Classifications:
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Hazard Class

GHS Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation

Category 1/ 2A

H319: Causes serious eye
irritation / H314

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory

irritation

Source: AK Scientific, Inc., PubChem (ECHA C&L Inventory)[1][6]

GHS Hazard Pictograms

Primary Risk

Corrosion

Exclamation Mark

Associated Hazards

Skin Corrosion / Burns
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GHS Pictograms and Associated Hazards for 2-Chloropentanoic Acid.

Safe Handling and Personal Protective Equipment

(PPE)
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A proactive approach to safety is paramount. The primary goal is to prevent all contact with the
substance through a combination of engineering controls and appropriate PPE.[7]

Engineering Control - The Primary Barrier: All work involving 2-Chloropentanoic acid must be
conducted within a certified chemical fume hood.[8] This is a non-negotiable control measure
because it mitigates the primary route of exposure for respiratory irritation and protects the user
from splashes and the inhalation of vapors.[9]

Personal Protective Equipment (PPE) - The Last Line of Defense: The selection of PPE must
be deliberate and based on the specific hazards of this corrosive organic acid.
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles AND
a face shield.[10][11]

Protects against splashes that
can cause severe eye
damage. A face shield offers
broader protection for the

entire face.

Hand Protection

Nitrile or Butyl rubber gloves.
[11]

These materials offer good
resistance to organic acids.
Always check the
manufacturer's glove
compatibility chart. Discard
and replace gloves

immediately if contact occurs.

[8]

Body Protection

Chemical-resistant lab coat

and closed-toe shoes.[9]

Alab coat provides a
removable barrier. Long pants
and closed-toe shoes are
mandatory to protect the skin
on the lower body.[10]

Respiratory

Not typically required if work is

performed in a fume hood.

If there is a risk of exceeding
exposure limits (e.g., large-
scale work, spill outside a
hood), a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.[7]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure an eyewash station and safety shower are accessible

and unobstructed.[1][7] Confirm the chemical fume hood is functioning correctly.

e Donning PPE: Put on all required PPE as outlined in the table above, ensuring gloves are

inspected for any defects.
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Handling: Conduct all transfers and manipulations of 2-Chloropentanoic acid inside the
fume hood with the sash at the lowest practical position.[10] Use the smallest quantities
necessary for the experiment.[8]

Dilution: If diluting, always add the acid to water slowly, never the other way around, to
prevent a potentially violent exothermic reaction.[8][9]

Post-Handling: Tightly close the container.[1] Wipe down the work surface within the fume
hood.

Doffing PPE: Remove gloves using a technique that avoids touching the outer surface with
bare skin. Remove lab coat and eye protection.

Hygiene: Wash hands thoroughly with soap and water immediately after handling the
product.[1][8]
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Start: Prepare to Handle
2-Chloropentanoic Acid

Assess Risks & Verify
Engineering Controls
(Fume Hood Operational?)

.

Don Appropriate PPE:
- Goggles & Face Shield
- Nitrile/Butyl Gloves
- Lab Coat

Conduct Work Inside
Chemical Fume Hood

Secure Container &
Clean Workspace

Doff PPE Correctly

Wash Hands Thoroughly

Procedure Complete
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Workflow for Safely Handling 2-Chloropentanoic Acid.
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Storage and Incompatibility

Proper storage is critical for maintaining laboratory safety and chemical stability.[12] 2-
Chloropentanoic acid must be stored in a cool, dry, and well-ventilated area.[1]

Key Storage Principles:
o Container: Keep in a tightly-closed, original container.[1][8]

e Segregation: This is a crucial aspect of safe storage. As an organic acid, it must be
segregated from:

o Bases: To prevent a strong exothermic neutralization reaction.[10][13]
o Strong Oxidizing Agents: To avoid a potentially violent and hazardous reaction.[1]

o Reactive Metals (e.g., sodium, potassium): To prevent the generation of flammable
hydrogen gas.[13]

o Location: Store in a designated corrosives cabinet.[9] Do not store on high shelves; storage
below eye level is recommended to minimize the risk of dropping and splashing.[10]

o Containment: Use secondary containment, such as a polyethylene tray, to contain any
potential leaks or spills.[8][10]

Emergency Procedures

In the event of an exposure or spill, a swift and correct response can significantly mitigate
harm.

First-Aid Measures

Immediate action is required for any exposure. The goal is to remove the chemical from the
affected area as quickly as possible and seek medical attention.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek
immediate medical attention.[1]
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» Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
plenty of soap and water for at least 15 minutes.[1][14] Seek medical attention if irritation or
pain persists.[1]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[1][14] If the person feels unwell or has difficulty breathing, call a poison center or
doctor.[1]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Accidental Release Measures

The response to a spill depends on its size and location.

o Ensure Personal Safety: Evacuate unprotected personnel from the area. Wear the
appropriate PPE as described in Section 3, including respiratory protection if the spill is large
or not in a contained area.

» Contain the Spill: Prevent further spread of the liquid.[1] Do not let the product enter drains
or waterways.[1]

o Neutralize/Absorb: For small spills, cover with an inert, non-combustible absorbent material
such as sand, diatomaceous earth, or a commercial acid neutralizer.

e Collect and Dispose: Carefully sweep or scoop the absorbed material into a suitable, labeled
container for chemical waste disposal.[1]

» Ventilate and Clean: Ventilate the area and clean the spill site thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Chloropentanoic acid safety data sheet and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054684#2-chloropentanoic-acid-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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